Cas no 607723-54-6 (4-Chloro-6-(4-methoxyphenoxy)pyrimidine)

• Product Name: 4-Chloro-6-(4-methoxyphenoxy)pyrimidine
• CAS No: 607723-54-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD10457169
• CID: 2834960
• Update Time: 2025-05-19

4-Chloro-6-(4-methoxyphenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-methoxyphenoxy)pyrimidine
• 4-(4-Methoxyphenoxy)-6-chloropyriMidine
• 4-Chloro-6-(4-methoxyphenoxy)pyrimidine

• MDL： MFCD10457169
• Inchi： 1S/C11H9ClN2O2/c1-15-8-2-4-9(5-3-8)16-11-6-10(12)13-7-14-11/h2-7H,1H3
• InChI Key： YERJZLPVPNPWLU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OC1C=CC(=CC=1)OC

Additional information on 4-Chloro-6-(4-methoxyphenoxy)pyrimidine

Introduction to 4-Chloro-6-(4-methoxyphenoxy)pyrimidine (CAS No: 607723-54-6)

4-Chloro-6-(4-methoxyphenoxy)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 607723-54-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous bioactive molecules. The presence of both chloro and methoxy substituents on the pyrimidine ring, coupled with the phenoxy group, imparts unique reactivity and functionality, making it a valuable building block for synthesizing more complex pharmacophores.

The 4-chloro moiety on the pyrimidine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug development. This characteristic allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. On the other hand, the 6-(4-methoxyphenoxy) group introduces a hydrophilic character and potential for hydrogen bonding interactions, which can influence solubility and binding affinity in biological systems. Together, these substituents create a versatile scaffold that is highly conducive to medicinal chemistry innovation.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural features of 4-chloro-6-(4-methoxyphenoxy)pyrimidine make it an attractive candidate for further investigation in this context.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The chloro and methoxy groups on 4-chloro-6-(4-methoxyphenoxy)pyrimidine provide handles for constructing such inhibitors, allowing for precise modulation of binding interactions with kinase targets.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The phenoxy group in 4-chloro-6-(4-methoxyphenoxy)pyrimidine contributes to enhanced solubility, which is critical for drug absorption and distribution within the body. Additionally, the methoxy group can influence metabolic pathways, potentially offering opportunities to improve drug bioavailability. These factors make this compound a promising candidate for further development into novel therapeutics.

The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Virtual screening techniques, combined with molecular modeling, have enabled researchers to rapidly identify promising candidates like 4-chloro-6-(4-methoxyphenoxy)pyrimidine. These methods leverage large databases of chemical structures and biological targets to predict binding affinities and optimize lead compounds. The unique structural features of this compound make it an excellent candidate for virtual screening campaigns aimed at identifying new drug candidates.

Another area where 4-chloro-6-(4-methoxyphenoxy)pyrimidine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, making them susceptible to interference by small molecules that disrupt viral replication cycles. Pyrimidine derivatives have been explored as inhibitors of viral enzymes such as reverse transcriptase and protease. The reactivity provided by the chloro and methoxy groups allows for the design of molecules that can effectively target viral proteins without significant off-target effects.

The synthesis of 4-chloro-6-(4-methoxyphenoxy)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 4-Chloro-6-(4-methoxyphenoxy)pyrimidine (CAS No: 607723-54-6) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent starting point for designing molecules with diverse biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.